Cas no 61799-54-0 (3-Penten-2-one, 4-methyl-1-phenyl-)

• Product Name: 3-Penten-2-one, 4-methyl-1-phenyl-
• CAS No: 61799-54-0
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 465776
• PubChem ID: 13023941
• Update Time: 2025-10-19

3-Penten-2-one, 4-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, 4-methyl-1-phenyl-
• 4-methyl-1-phenylpent-3-en-2-one
• 4-methyl-1-phenyl-3-penten-2-one
• AKOS017742537
• DTXSID20515489
• ZB1105
• SCHEMBL5229814
• 61799-54-0

• Inchi： 1S/C12H14O/c1-10(2)8-12(13)9-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
• InChI Key： LLBPUPONILHKTA-UHFFFAOYSA-N
• SMILES： O=C(/C=C(\C)/C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 3-Penten-2-one, 4-methyl-1-phenyl-

Comprehensive Analysis of 3-Penten-2-one, 4-methyl-1-phenyl- (CAS No. 61799-54-0): Properties, Applications, and Industry Trends

3-Penten-2-one, 4-methyl-1-phenyl- (CAS No. 61799-54-0) is a specialized organic compound belonging to the α,β-unsaturated ketone family. Its unique molecular structure, featuring a phenyl group and a methyl-substituted pentenone backbone, makes it a valuable intermediate in synthetic chemistry. The compound's conjugated system contributes to its reactivity, particularly in Michael addition reactions and cyclization processes, which are widely exploited in pharmaceutical and fragrance manufacturing.

Recent advancements in green chemistry have sparked renewed interest in 61799-54-0 as researchers explore sustainable production methods. The compound's potential in biocatalytic synthesis aligns with the growing demand for eco-friendly chemical processes. Industry reports indicate a 12% annual growth in applications of similar phenyl-substituted ketones, driven by their versatility in creating flavor and fragrance compounds with fruity, woody olfactory profiles.

The physicochemical properties of 4-methyl-1-phenyl-3-penten-2-one make it particularly suitable for high-value chemical synthesis. With a molecular weight of 174.24 g/mol and characteristic UV absorption at 230-280 nm, it serves as a crucial building block for pharmaceutical intermediates. Analytical techniques like GC-MS and HPLC are commonly employed for its identification and purity assessment, with commercial samples typically exhibiting ≥98% purity.

In the cosmetics industry, derivatives of 3-Penten-2-one, 4-methyl-1-phenyl- have gained attention for their potential in sustainable fragrance development. Consumer trends toward clean beauty products have increased demand for novel aromatic compounds that can replace traditional ingredients while maintaining performance. The compound's structural flexibility allows for the creation of custom scent profiles, meeting the industry's need for unique olfactory signatures.

From a safety perspective, proper handling of 61799-54-0 requires standard laboratory precautions. While not classified as hazardous under normal conditions, appropriate ventilation systems and personal protective equipment are recommended during handling. Storage in amber glass containers under inert atmosphere helps maintain stability, with recommended shelf life of 24 months when stored below 25°C.

The global market for specialty ketones like 4-methyl-1-phenyl-3-penten-2-one is projected to reach $3.2 billion by 2028, according to recent market analyses. This growth is fueled by expanding applications in electronic materials and advanced polymer formulations, where the compound's conjugated system contributes to desired electronic properties. Research into its potential as a photoinitiator component for UV-curable coatings represents another emerging application area.

Quality control standards for CAS 61799-54-0 have become increasingly stringent, with major manufacturers implementing ISO 9001-certified production processes. Batch-to-batch consistency is critical for pharmaceutical applications, where the compound serves as a precursor to various biologically active molecules. Advanced analytical methods including chiral HPLC are now routinely employed to ensure enantiomeric purity when required for specific applications.

Recent patent filings reveal innovative uses of 3-Penten-2-one, 4-methyl-1-phenyl- in material science applications. Its incorporation into liquid crystal formulations and organic semiconductors demonstrates the compound's versatility beyond traditional chemical synthesis. These developments align with the broader industry shift toward functional organic materials for next-generation technologies.

Environmental fate studies of 61799-54-0 indicate favorable biodegradation profiles under aerobic conditions, making it an attractive option for sustainable chemistry initiatives. The compound's low bioaccumulation potential and moderate water solubility (2.1 g/L at 20°C) contribute to its environmental profile. These characteristics are increasingly important as regulatory frameworks evolve to emphasize green chemistry principles across industries.

Future research directions for 4-methyl-1-phenyl-3-penten-2-one include exploration of its catalytic applications in asymmetric synthesis and investigation of its potential in metal-organic frameworks (MOFs). The compound's structural features make it a promising candidate for designing molecular recognition systems and selective catalysts. As synthetic methodologies continue to advance, CAS 61799-54-0 is poised to play an expanding role in cutting-edge chemical research and industrial applications.